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Compound of Interest

Compound Name: stilbostemin N

Cat. No.: B049899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of

Stilbostemin N in in vitro experiments. Stilbostemin N is a dihydrostilbene compound that has

been identified to possess potential biological activities, including moderate antibacterial

effects. Proper handling and preparation of this compound are crucial for obtaining reliable and

reproducible experimental results.

Compound Information
Parameter Value Reference

CAS Number 1000676-45-8 [1]

Molecular Formula C₁₆H₁₈O₃ [1]

Molecular Weight 258.32 g/mol [1]

Appearance Powder [2]

Solubility of Stilbostemin N
Stilbostemin N is a lipophilic compound with limited solubility in aqueous solutions. Organic

solvents are required for the preparation of stock solutions.

Qualitative Solubility Data
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [2][3]

Acetone Soluble [2][3]

Chloroform Soluble [2][3]

Dichloromethane Soluble [2][3]

Ethyl Acetate Soluble [2][3]

Quantitative Solubility and Stock Solution Preparation

While specific solubility limits (e.g., mg/mL) are not readily available in the literature,

commercial suppliers provide data for preparing stock solutions up to 100 mM in DMSO. The

following table provides dilution volumes for preparing stock solutions of various

concentrations.

Desired Stock Concentration Volume of Solvent to Add per...

1 mg

1 mM 3.87 mL

5 mM 0.77 mL

10 mM 0.39 mL

50 mM 77.4 µL

100 mM 38.7 µL

Calculations are based on a molecular weight of 258.32 g/mol .

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Stilbostemin N in DMSO,

a common starting concentration for in vitro studies.
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Materials:

Stilbostemin N powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-weighing: If not already provided in a pre-weighed vial, carefully weigh the desired

amount of Stilbostemin N powder in a sterile microcentrifuge tube. For example, weigh 1

mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the tube. For 1 mg of Stilbostemin
N to make a 10 mM solution, add 387 µL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For enhanced solubility, warm the tube to 37°C for a few minutes and sonicate in an

ultrasonic bath for 5-10 minutes.[2]

Visually inspect the solution to ensure that all the powder has dissolved completely.

Sterilization (Optional): If the stock solution needs to be sterile for cell culture experiments, it

can be filtered through a 0.22 µm syringe filter. Ensure the filter is compatible with DMSO.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C in a tightly sealed container, protected from light.[3] Properly

stored, the stock solution should be stable for several months.

Preparation of Working Solutions for Cell Culture
Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Stilbostemin N stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.

Example for a final concentration of 10 µM in 1 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium. This results in a 10 µM working solution.

Alternatively, for larger volumes, add 10 µL of the 10 mM stock to 9.99 mL of medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental conditions.

Immediate Use: It is recommended to prepare working solutions fresh on the day of the

experiment.[3]

Experimental Workflow and Potential Signaling
Pathway
The following diagrams illustrate the general workflow for preparing Stilbostemin N for in vitro

experiments and a potential signaling pathway based on the known activities of related
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dihydrostilbene compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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